Cas no 1804363-87-8 (3-(Bromomethyl)-4-(difluoromethyl)-6-iodo-2-(trifluoromethoxy)pyridine)

3-(Bromomethyl)-4-(difluoromethyl)-6-iodo-2-(trifluoromethoxy)pyridine is a halogenated pyridine derivative with a versatile reactivity profile, making it a valuable intermediate in organic synthesis. The presence of bromomethyl, difluoromethyl, iodo, and trifluoromethoxy substituents provides multiple sites for further functionalization, enabling applications in pharmaceuticals, agrochemicals, and materials science. The electron-withdrawing trifluoromethoxy group enhances stability and influences reactivity, while the halogen atoms (Br, I) facilitate cross-coupling reactions. The difluoromethyl moiety offers potential for bioisosteric replacement in drug design. This compound is particularly useful in the development of fluorinated heterocycles, where its structural features contribute to improved metabolic stability and binding affinity in target molecules.

3-(Bromomethyl)-4-(difluoromethyl)-6-iodo-2-(trifluoromethoxy)pyridine structure

1804363-87-8 structure

Product Name:3-(Bromomethyl)-4-(difluoromethyl)-6-iodo-2-(trifluoromethoxy)pyridine

CAS No:1804363-87-8

MF:C₈H₄BrF₅INO

MW:431.923951148987

CID:4838057

Update Time:2025-06-08

3-(Bromomethyl)-4-(difluoromethyl)-6-iodo-2-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

- 3-(Bromomethyl)-4-(difluoromethyl)-6-iodo-2-(trifluoromethoxy)pyridine
- Inchi： 1S/C8H4BrF5INO/c9-2-4-3(6(10)11)1-5(15)16-7(4)17-8(12,13)14/h1,6H,2H2
- InChI Key： RFLGQQCWQBFZTP-UHFFFAOYSA-N
- SMILES： IC1=CC(C(F)F)=C(CBr)C(=N1)OC(F)(F)F

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 17
Rotatable Bond Count: 3
Complexity: 255
XLogP3: 4.2
Topological Polar Surface Area: 22.1

3-(Bromomethyl)-4-(difluoromethyl)-6-iodo-2-(trifluoromethoxy)pyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029088418-1g	3-(Bromomethyl)-4-(difluoromethyl)-6-iodo-2-(trifluoromethoxy)pyridine	1804363-87-8	97%	1g	$1,534.70	2022-04-02

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Additional information on 3-(Bromomethyl)-4-(difluoromethyl)-6-iodo-2-(trifluoromethoxy)pyridine

Comprehensive Overview of 3-(Bromomethyl)-4-(difluoromethyl)-6-iodo-2-(trifluoromethoxy)pyridine (CAS No. 1804363-87-8)

The compound 3-(Bromomethyl)-4-(difluoromethyl)-6-iodo-2-(trifluoromethoxy)pyridine (CAS No. 1804363-87-8) is a highly specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. Its unique structural features, including bromomethyl, difluoromethyl, iodo, and trifluoromethoxy substituents, make it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals frequently search for this compound due to its potential in drug discovery and material science.

In recent years, the demand for fluorinated pyridine derivatives has surged, driven by their enhanced metabolic stability and bioavailability. This compound, with its difluoromethyl and trifluoromethoxy groups, aligns perfectly with the trend toward fluorine-containing pharmaceuticals. Its CAS No. 1804363-87-8 is often queried in databases like PubChem and Reaxys, reflecting its growing importance in synthetic chemistry.

The bromomethyl group in this molecule offers a reactive site for further functionalization, making it a versatile building block for cross-coupling reactions and nucleophilic substitutions. Meanwhile, the iodo substituent provides an excellent handle for palladium-catalyzed couplings, such as Suzuki or Sonogashira reactions. These properties are frequently discussed in forums and research papers, highlighting the compound's utility in modern organic synthesis.

Another hot topic in the scientific community is the role of halogenated pyridines in agrochemical development. The trifluoromethoxy moiety in this compound is particularly noteworthy, as it is a common feature in many herbicides and insecticides. Researchers exploring crop protection chemicals often investigate such structures for their potential to improve efficacy and environmental safety.

From a technical standpoint, the synthesis and handling of 3-(Bromomethyl)-4-(difluoromethyl)-6-iodo-2-(trifluoromethoxy)pyridine require careful attention to reaction conditions and purification methods. Its CAS No. 1804363-87-8 is a critical identifier for ensuring accurate sourcing and quality control. Laboratories working with this compound frequently search for optimized synthetic protocols and analytical methods to characterize its purity and stability.

In conclusion, 3-(Bromomethyl)-4-(difluoromethyl)-6-iodo-2-(trifluoromethoxy)pyridine (CAS No. 1804363-87-8) represents a cutting-edge example of halogenated pyridine chemistry. Its multifaceted reactivity and relevance to drug discovery and agrochemical innovation make it a compound of enduring interest. As the scientific community continues to explore fluorine-based and iodine-containing building blocks, this molecule is poised to remain a key player in advanced synthetic applications.